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Abstract
Cyclosporine U, a lesser-known member of the cyclosporine family of cyclic polypeptides, is a

potent immunosuppressive agent.[1][2][3] Structurally analogous to the well-studied

Cyclosporine A, it functions as a calcineurin inhibitor to modulate the immune response,

primarily by impeding T-cell activation.[1][3] This technical guide provides an in-depth

exploration of the molecular characteristics, mechanism of action, and analytical methodologies

pertinent to Cyclosporine U. It is intended to serve as a comprehensive resource for

professionals engaged in research and development within the fields of immunology,

pharmacology, and drug discovery.

Molecular Profile
Cyclosporine U is a large, complex cyclic undecapeptide.[2][3] Its distinct chemical properties

are summarized below.
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Property Value

Molecular Formula C61H109N11O12[3][4][5][6]

Molecular Weight Approximately 1188.6 g/mol [4][5][6][7]

CAS Number 108027-45-8[1][2][5]

Synonyms
Cyclosporin U, [Leu11]Ciclosporin A, Ciclosporin

Impurity D[2][4][5]

Appearance Not explicitly stated in the search results

Solubility
Soluble in Chloroform, Ether, Methanol; Poorly

soluble in Hexane and Water[5]

Melting Point 177-179 °C[5]

Boiling Point 1306.2±65.0 °C at 760 mmHg (Predicted)[5]

Density 1.017±0.06 g/cm3 (Predicted)[5]

Mechanism of Action: Inhibition of the Calcineurin-
NFAT Signaling Pathway
The primary immunosuppressive activity of Cyclosporine U is achieved through the targeted

disruption of the calcineurin-Nuclear Factor of Activated T-cells (NFAT) signaling cascade, a

critical pathway in the adaptive immune response.[2]

The mechanism unfolds as follows:

Binding to Cyclophilin: Cyclosporine U readily penetrates the cell membrane and binds to

its intracellular receptor, cyclophilin.[1][2][3]

Formation of an Inhibitory Complex: The resulting Cyclosporine U-cyclophilin complex

acquires a high affinity for calcineurin.[1][2][3]

Inhibition of Calcineurin: This complex binds to calcineurin, a calcium and calmodulin-

dependent serine/threonine phosphatase, effectively inhibiting its enzymatic activity.[1][2]
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Suppression of T-Cell Activation: The inhibition of calcineurin prevents the dephosphorylation

of the NFAT transcription factor.[1][2] Consequently, NFAT is unable to translocate to the

nucleus and initiate the transcription of genes encoding crucial pro-inflammatory cytokines,

most notably Interleukin-2 (IL-2).[2] The ultimate outcome is a potent suppression of T-cell

activation and proliferation, leading to a dampened immune response.[2]
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Caption: Calcineurin-NFAT signaling pathway and its inhibition by Cyclosporine U.

Experimental Protocols
High-Performance Liquid Chromatography (HPLC) for
Quantification
A common method for the analysis and quantification of Cyclosporine U involves reverse-

phase HPLC. The following is a generalized protocol based on available information.

Objective: To determine the concentration of Cyclosporine U in a sample.

Materials and Reagents:

Cyclosporine U standard

Acetonitrile (HPLC grade)

Water (HPLC grade)
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Formic acid (or other suitable modifier)

Sample containing Cyclosporine U

Instrumentation:

HPLC system with a UV detector

C18 reverse-phase column (e.g., 5 µm particle size, 4.6 x 150 mm)

Procedure:

Mobile Phase Preparation: Prepare a suitable mobile phase, which is typically a gradient of

acetonitrile and water, with a small percentage of an acid like formic acid to improve peak

shape. A common starting point could be a gradient from 60% to 90% acetonitrile over 20-30

minutes.

Standard Preparation: Accurately weigh a known amount of Cyclosporine U standard and

dissolve it in the mobile phase to create a stock solution. Prepare a series of dilutions from

the stock solution to generate a calibration curve.

Sample Preparation: Dissolve the sample containing Cyclosporine U in the mobile phase to

a known concentration. Filter the sample through a 0.45 µm filter to remove any particulate

matter.

Chromatographic Conditions:

Column: C18 reverse-phase

Mobile Phase: Gradient of acetonitrile and water with formic acid

Flow Rate: Typically 0.5 - 1.5 mL/min (e.g., 0.7 mL/min)[1]

Column Temperature: Maintained at an elevated temperature, for instance, 50°C, to

improve peak shape and resolution.[1]

Detection: UV detection at 210 nm[1]
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Injection Volume: 10-50 µL (e.g., 20 µL)[1]

Analysis: Inject the prepared standards and samples onto the HPLC system.

Quantification: Identify the peak corresponding to Cyclosporine U based on its retention

time compared to the standard. Construct a calibration curve by plotting the peak area of the

standards against their known concentrations. Determine the concentration of Cyclosporine
U in the sample by interpolating its peak area on the calibration curve.
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Click to download full resolution via product page

Caption: A generalized workflow for the quantification of Cyclosporine U using HPLC.

Applications in Research and Drug Development
Cyclosporine U's potent immunosuppressive properties make it a subject of interest in several

areas:

Immunology Research: As a tool to study T-cell activation and cytokine signaling pathways.

Transplantation Medicine: Investigating its potential to prevent organ rejection.[3][5][7]

Autoimmune Diseases: Exploring its therapeutic utility in conditions characterized by an

overactive immune response.[3]

Pharmacology: Serving as a reference standard in the development and validation of

analytical methods for other cyclosporine derivatives.

Conclusion
Cyclosporine U is a significant, albeit less-studied, member of the cyclosporine family with

potent immunosuppressive activity stemming from its inhibition of the calcineurin-NFAT

signaling pathway. This guide has provided a detailed overview of its molecular characteristics,

mechanism of action, and a foundational protocol for its analytical quantification. Further

research into the specific biological activities and clinical potential of Cyclosporine U is

warranted and will be of considerable value to the scientific and medical communities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15886810/docs?utm_src=pdf-body-img#cyclosporine-u-a-comprehensive-technical-guide
https://www.benchchem.com/product/b15886810/docs?utm_src=pdf-body#cyclosporine-u-a-comprehensive-technical-guide
https://www.benchchem.com/product/b15886810/docs?utm_src=pdf-body#cyclosporine-u-a-comprehensive-technical-guide
https://www.lookchem.com/404.htm
https://www.bocsci.com/product/cyclosporin-u-cas-108027-45-8-151959.html
https://www.medchemexpress.com/cyclosporin-u.html
https://www.lookchem.com/404.htm
https://www.benchchem.com/product/b15886810/docs?utm_src=pdf-body#cyclosporine-u-a-comprehensive-technical-guide
https://www.benchchem.com/product/b15886810/docs?utm_src=pdf-body#cyclosporine-u-a-comprehensive-technical-guide
https://www.benchchem.com/product/b15886810?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/pdf/Cyclosporin_U_chemical_structure_and_properties.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15886810?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. benchchem.com [benchchem.com]

3. lookchem.com [lookchem.com]

4. Cyclosporin U | C61H109N11O12 | CID 90479532 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. bocsci.com [bocsci.com]

6. bio-fermen.bocsci.com [bio-fermen.bocsci.com]

7. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Cyclosporine U: A Comprehensive Technical Guide].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15886810/docs#cyclosporine-u-a-comprehensive-
technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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